Cas no 2229500-11-0 (5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2229500-11-0
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 6244969
• PubChem ID: 165700693
• Update Time: 2025-05-23

5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid
• 2229500-11-0
• 5-[2-(4-fluorophenyl)ethyl]-1,2-oxazole-4-carboxylic acid
• EN300-1780566

• Inchi： 1S/C12H10FNO3/c13-9-4-1-8(2-5-9)3-6-11-10(12(15)16)7-14-17-11/h1-2,4-5,7H,3,6H2,(H,15,16)
• InChI Key： OWBSPNFLGZEPNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 235.06447134g/mol
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid

5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid (CAS No: 2229500-11-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and material science. The presence of the fluorophenyl group introduces unique electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. The 4-fluorophenyl group in this compound contributes to its hydrophobicity and stability, which are crucial for its potential use in drug delivery systems. Moreover, the carboxylic acid group at position 4 of the oxazole ring enhances its ability to form hydrogen bonds, a property that is highly desirable in bioactive molecules.

The synthesis of 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

In terms of applications, this compound has shown promise in the field of antitumor drug development. Preclinical studies have indicated that it exhibits selective cytotoxicity against cancer cells without significantly affecting normal cells. This selective activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation.

Additionally, 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid has been investigated for its potential as an antibacterial agent. A study conducted by researchers at the University of California revealed that this compound demonstrates potent activity against multidrug-resistant strains of *Staphylococcus aureus*. The mechanism of action involves disruption of bacterial cell membrane integrity, which is a critical factor in combating antibiotic resistance.

The structural uniqueness of this compound also makes it a valuable tool in analytical chemistry. Its ability to act as a chelating agent has been exploited in the development of new sensing materials for heavy metal ions such as lead and mercury. This application is particularly relevant given the increasing concern over environmental pollution and the need for efficient detection methods.

From an environmental standpoint, the synthesis and handling of 5-2-(4-fluorophenyl)ethyl-1,2-oxazole-4-carboxylic acid must adhere to strict safety protocols due to its potential toxicity at higher concentrations. However, preliminary biodegradation studies suggest that this compound can be metabolized by microorganisms under specific conditions, reducing its long-term environmental impact.

In conclusion, 5-2-(4-fluorophenyl)ethyl-1,2 oxazole 4 carboxylic acid (CAS No: 2229500 11 0) stands out as a versatile and promising molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in areas such as drug discovery, material science, and environmental monitoring.